molecular formula C18H19NO2 B8292867 5-Methoxy-2-(6-methoxy-3,4-dihydronaphthalen-2-yl)phenylamine

5-Methoxy-2-(6-methoxy-3,4-dihydronaphthalen-2-yl)phenylamine

Cat. No.: B8292867
M. Wt: 281.3 g/mol
InChI Key: XUHVLUIMPBWSKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Methoxy-2-(6-methoxy-3,4-dihydronaphthalen-2-yl)phenylamine is a useful research compound. Its molecular formula is C18H19NO2 and its molecular weight is 281.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H19NO2

Molecular Weight

281.3 g/mol

IUPAC Name

5-methoxy-2-(6-methoxy-3,4-dihydronaphthalen-2-yl)aniline

InChI

InChI=1S/C18H19NO2/c1-20-15-6-5-12-9-14(4-3-13(12)10-15)17-8-7-16(21-2)11-18(17)19/h5-11H,3-4,19H2,1-2H3

InChI Key

XUHVLUIMPBWSKB-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C=C1)C=C(CC2)C3=C(C=C(C=C3)OC)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 7-methoxy-3-(4-methoxy-2-nitrophenyl)-1,2-dihydronaphthalene (600 mg), iron (430 mg) and ammonium chloride (830 mg) in methanol (15 ml) was added water (6 ml), and the solution was stirred for 6 hours at 80° C. The solution was filtered through celite pad, extracted with ethyl acetate, then sequentially washed with water and brine, and the solvent was evaporated in vacuo. The residue was purified by NH silica gel column chromatography (hexane-ethyl acetate system) to provide the title compound (356 mg).
Name
7-methoxy-3-(4-methoxy-2-nitrophenyl)-1,2-dihydronaphthalene
Quantity
600 mg
Type
reactant
Reaction Step One
Quantity
830 mg
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
430 mg
Type
catalyst
Reaction Step One
Name
Quantity
6 mL
Type
reactant
Reaction Step Two

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